Cas no 139122-81-9 (Tripterifordin)

• Product Name: Tripterifordin
• CAS No: 139122-81-9
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 180375
• PubChem ID: 72369
• Update Time: 2025-05-24

Tripterifordin Chemical and Physical Properties

Names and Identifiers

• Kauran-18-oic acid,16,20-dihydroxy-, d-lactone, (4a)-
• Tripterifordin
• (-)-Tripterifordin
• Antriptolactone
• Hydroxyodolide
• Hypodiolide A
• [ "Antriptolactone" ]
• CHEMBL4203666
• AKOS040760738
• 16-Hydroxy-18,20-epoxykauran-18-one
• Kauran-18-oic acid, 16,20-dihydroxy-, delta-lactone, (4alpha)-
• (+/-)-16-.alpha., 20-Dihydroxykauran-19-oic Acid 19-20-Lactone
• CS-0032508
• (1R,2R,5R,6R,8S,11S,12R)-6-hydroxy-6,12-dimethyl-14-oxapentacyclo[10.3.3.15,8.01,11.02,8]nonadecan-13-one
• (+/-)-Tripterifordin
• E87141
• 139122-81-9
• DTXSID30930366
• HY-N6080
• BCP33605
• 6-Hydroxy-6,12-dimethyl-14-oxapentacyclo[10.3.3.15,8.01,11.02,8]nonadecan-13-one
• AKOS032948167
• AC-34474
• Kauran-18-oic acid, 16,20-dihydroxy-, delta-lactone,(4alpha)-
• (1R,2R,5R,6R,8S,11S,12R)-6-HYDROXY-6,12-DIMETHYL-14-OXAPENTACYCLO[10.3.3.1?,?.0(1),(1)(1).0(2),?]NONADECAN-13-ONE

• MDL： MFCD00908923
• Inchi： 1S/C20H30O3/c1-17-7-3-8-20(12-23-16(17)21)14(17)6-9-19-10-13(4-5-15(19)20)18(2,22)11-19/h13-15,22H,3-12H2,1-2H3/t13-,14-,15-,17-,18-,19+,20+/m1/s1
• InChI Key： KLMZPLYXGZZBCX-CJSYXLNHSA-N
• SMILES： O1C([C@]2(C)CCC[C@]3(C1)[C@@H]2CC[C@]12C[C@](C)([C@H](CC[C@H]13)C2)O)=O

Computed Properties

• Exact Mass: 318.21900
• Monoisotopic Mass: 318.21949481 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Molecular Weight: 318.4
• XLogP3: 3.8

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 485.1±45.0 °C at 760 mmHg
• Flash Point: 198.6±21.5 °C
• PSA: 46.53000
• LogP: 3.68720
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Tripterifordin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Diterpenoids

Additional information on Tripterifordin

Tripterifordin (CAS No. 139122-81-9): A Comprehensive Overview of Its Biochemical Profile and Emerging Therapeutic Applications

Tripterifordin, identified by its Chemical Abstracts Service (CAS) number CAS No. 139122-81-9, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of chemomedicine due to its diverse pharmacological properties. This compound, primarily extracted from certain species of the genus Pteronia incana, has been the subject of extensive research for its potential applications in modulating various biological pathways, particularly those implicated in chronic diseases and inflammatory conditions.

The structural uniqueness of Tripterifordin lies in its flavonoid scaffold, which is characterized by a 3-hydroxyflavone core substituted with a β-d-glucopyranoside moiety at the 3-position. This structural configuration imparts remarkable bioactivity, making it a promising candidate for therapeutic intervention. The compound’s ability to interact with multiple targets, including kinases and transcription factors, has positioned it as a key player in the development of novel therapeutic strategies.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of Tripterifordin. Specifically, research indicates that this compound exerts its effects by inhibiting the nuclear factor kappa B (NF-κB) pathway, a critical regulator of inflammation. By modulating NF-κB activity, Tripterifordin has been shown to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). These findings are particularly relevant in the context of chronic inflammatory diseases, where NF-κB dysregulation plays a pivotal role.

In addition to its anti-inflammatory effects, Tripterifordin has demonstrated significant potential in neuroprotection. Preclinical studies have revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress-induced neuronal damage. Mechanistically, Tripterifordin appears to enhance the activity of antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx). Furthermore, it has been shown to inhibit microglial activation, thereby reducing neuroinflammation—a key pathological feature in neurodegenerative disorders like Alzheimer’s disease and Parkinson’s disease.

The anticancer potential of Tripterifordin is another area of intense investigation. Research suggests that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent and caspase-independent pathways. For instance, studies have demonstrated that Tripterifordin can sensitize cancer cells to chemotherapy by downregulating anti-apoptotic proteins such as Bcl-xL and survivin. Additionally, it has been shown to inhibit the PI3K/Akt signaling pathway, a critical mediator of cell survival and proliferation in many cancers.

Epidemiological evidence also supports the health benefits associated with natural flavonoids like Tripterifordin. Observational studies have linked consumption of flavonoid-rich diets to reduced risks of cardiovascular diseases, metabolic syndrome, and certain types of cancer. These findings underscore the therapeutic relevance of compounds like Tripterifordin in maintaining human health.

The pharmacokinetic profile of Tripterifordin is another important consideration for its potential clinical application. Studies indicate that this compound exhibits moderate oral bioavailability and undergoes extensive metabolism upon absorption. The primary metabolic pathways involve cytochrome P450 enzymes, particularly CYP3A4 and CYP2C9. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing potential drug-drug interactions.

In conclusion, Tripterifordin (CAS No. 139122-81-9) represents a promising natural product with multifaceted therapeutic potential. Its ability to modulate inflammatory pathways, exert neuroprotective effects, and induce apoptosis in cancer cells positions it as a valuable candidate for further clinical investigation. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, Tripterifordin is poised to play an increasingly important role in the development of innovative therapeutic strategies for chronic diseases.